Cas no 1805710-96-6 (Ethyl 5-(1-bromo-2-oxopropyl)-2-(hydroxymethyl)benzoate)

• Product Name: Ethyl 5-(1-bromo-2-oxopropyl)-2-(hydroxymethyl)benzoate
• CAS No: 1805710-96-6
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4956337
• Update Time: 2025-06-14

Ethyl 5-(1-bromo-2-oxopropyl)-2-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(1-bromo-2-oxopropyl)-2-(hydroxymethyl)benzoate

• Inchi： 1S/C13H15BrO4/c1-3-18-13(17)11-6-9(12(14)8(2)16)4-5-10(11)7-15/h4-6,12,15H,3,7H2,1-2H3
• InChI Key： NMYNWBAIDIAKNP-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(CO)=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 305
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 5-(1-bromo-2-oxopropyl)-2-(hydroxymethyl)benzoate

Comprehensive Overview of Ethyl 5-(1-bromo-2-oxopropyl)-2-(hydroxymethyl)benzoate (CAS No. 1805710-96-6)

In the realm of organic chemistry and pharmaceutical intermediates, Ethyl 5-(1-bromo-2-oxopropyl)-2-(hydroxymethyl)benzoate (CAS No. 1805710-96-6) has garnered significant attention due to its versatile applications and unique structural properties. This compound, characterized by its bromo and hydroxymethyl functional groups, serves as a critical building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in drug discovery, material science, and agrochemical development.

The molecular structure of Ethyl 5-(1-bromo-2-oxopropyl)-2-(hydroxymethyl)benzoate features a benzoate ester core with a hydroxymethyl substituent at the 2-position and a 1-bromo-2-oxopropyl moiety at the 5-position. This arrangement imparts reactivity that is highly sought after in multi-step synthetic pathways. The presence of the bromo group allows for further functionalization via cross-coupling reactions, while the hydroxymethyl group offers opportunities for derivatization or polymerization.

Recent trends in organic synthesis highlight the growing demand for intermediates like CAS No. 1805710-96-6, particularly in the development of novel therapeutics. For instance, the compound's ability to act as a precursor for heterocyclic compounds aligns with the pharmaceutical industry's focus on targeted drug delivery and personalized medicine. Additionally, its relevance in green chemistry initiatives—where sustainable and efficient synthetic methods are prioritized—has sparked interest among environmentally conscious researchers.

From a commercial perspective, Ethyl 5-(1-bromo-2-oxopropyl)-2-(hydroxymethyl)benzoate is often discussed in forums and publications related to high-value chemicals and specialty intermediates. Its synthesis typically involves bromination and esterification steps, with yields optimized through advanced catalytic techniques. Analytical methods such as HPLC, NMR, and mass spectrometry are employed to ensure purity and consistency, which are critical for industrial-scale production.

In the context of AI-driven drug discovery, compounds like CAS No. 1805710-96-6 are frequently analyzed for their potential in virtual screening and molecular docking studies. The integration of computational tools with experimental validation has accelerated the identification of bioactive derivatives, making this compound a valuable asset in medicinal chemistry pipelines. Furthermore, its role in peptide modification and bioconjugation has expanded its utility in biopharmaceutical applications.

Safety and handling protocols for Ethyl 5-(1-bromo-2-oxopropyl)-2-(hydroxymethyl)benzoate adhere to standard laboratory practices, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under most regulatory frameworks, its reactivity warrants careful storage conditions—typically in cool, dry environments away from incompatible substances. These precautions ensure its stability and longevity in research and manufacturing settings.

Looking ahead, the demand for CAS No. 1805710-96-6 is expected to rise, driven by advancements in catalysis and process chemistry. Innovations in continuous flow synthesis and biocatalysis may further enhance its accessibility and cost-effectiveness. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone in the synthesis of complex molecules for years to come.